Cas no 57031-57-9 (1-(dimethylamino)-4,4-dimethylpent-1-en-3-one)

• Product Name: 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one
• CAS No: 57031-57-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1600460
• PubChem ID: 12450576
• Update Time: 2025-10-29

1-(dimethylamino)-4,4-dimethylpent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 1-(dimethylamino)-4,4-dimethyl-, (E)-
• 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one
• CS-0236188
• J-503545
• (1E)-1-(dimethylamino)-4,4-dimethylpent-1-en-3-one
• AKOS013016612
• 6135-14-4
• EN300-1696613
• 57031-57-9
• (E)-1-(dimethylamino)-4,4-dimethylpent-1-en-3-one
• AS-9597
• SCHEMBL678566
• G21287
• MFCD11847681
• EN300-152923

• MDL： MFCD11847681
• Inchi： 1S/C9H17NO/c1-9(2,3)8(11)6-7-10(4)5/h6-7H,1-5H3/b7-6+
• InChI Key： AOJPVISQKIUQMZ-VOTSOKGWSA-N
• SMILES： O=C(/C=C/N(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one

Comprehensive Overview of 1-(Dimethylamino)-4,4-dimethylpent-1-en-3-one (CAS No. 57031-57-9)

1-(Dimethylamino)-4,4-dimethylpent-1-en-3-one (CAS No. 57031-57-9) is a versatile organic compound with a unique molecular structure, featuring a dimethylamino group and a conjugated enone system. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. Researchers and industry professionals frequently search for terms like "1-(dimethylamino)-4,4-dimethylpent-1-en-3-one synthesis," "CAS 57031-57-9 properties," and "enone derivatives applications," highlighting its relevance in modern chemistry.

The compound's molecular formula, C₁₀H₁₉NO, and molecular weight of 169.26 g/mol make it an interesting subject for studies in organic synthesis. Its α,β-unsaturated ketone moiety is particularly noteworthy, as it often participates in Michael addition reactions, a topic frequently explored in academic and industrial research. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis methods for this compound, with queries like "sustainable production of 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one" gaining traction in scientific databases.

From a physicochemical perspective, 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one typically appears as a colorless to pale yellow liquid with a characteristic odor. Its boiling point and density are key parameters for industrial handling, while its solubility profile in various organic solvents makes it valuable for formulation purposes. Analytical techniques such as GC-MS, HPLC, and NMR are commonly employed for quality control, addressing common search queries like "CAS 57031-57-9 analysis methods" and "purity determination of enone derivatives."

The applications of this compound span multiple industries. In pharmaceutical research, it serves as a building block for more complex molecules, particularly those with potential biological activity. The agrochemical sector utilizes derivatives of 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one in the development of novel crop protection agents. These applications align with current industry trends toward more efficient and targeted chemical solutions, responding to search trends like "specialty chemicals from enones" and "advanced intermediates in drug discovery."

Market dynamics for CAS 57031-57-9 reflect the growing demand for specialty chemicals in emerging economies. The compound's supply chain considerations, including storage stability and transportation requirements, are frequently discussed topics in professional forums. Recent innovations in catalytic processes for its production have improved yield and reduced environmental impact, addressing concerns raised in searches for "green synthesis of dimethylamino pentenones" and "cost-effective production of CAS 57031-57-9."

Safety considerations for handling 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one follow standard laboratory protocols for organic compounds. Proper ventilation, personal protective equipment, and appropriate storage conditions are essential, as indicated by regulatory guidelines. These precautions respond to common queries about "safe handling of enone derivatives" while ensuring compliance with international chemical safety standards.

Future research directions for this compound may explore its potential in materials science, particularly in the development of advanced polymers or functional materials. The growing interest in sustainable chemistry has also led to investigations into biocatalytic routes for its synthesis, matching search trends for "biocatalysis in specialty chemical production." As the chemical industry continues to evolve, 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one remains a compound of significant interest for both academic and industrial researchers.

Quality specifications for CAS 57031-57-9 typically include parameters such as purity (often ≥98%), water content, and residual solvent levels. These specifications are crucial for end-users in various applications and are frequently searched topics in procurement contexts. The development of more stringent analytical methods for quality control reflects the compound's increasing importance in high-value applications.

In conclusion, 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one represents an important intermediate in modern chemical synthesis. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple industries. As research progresses and new applications emerge, this compound is likely to maintain its relevance in the evolving landscape of specialty chemicals, addressing both current and future challenges in chemical innovation.